Cas no 932339-79-2 (2-(4-chlorophenyl)-3-(ethylsulfanyl)-8-phenylmethanesulfonyl-1,4,8-triazaspiro4.5deca-1,3-diene)

• Product Name: 2-(4-chlorophenyl)-3-(ethylsulfanyl)-8-phenylmethanesulfonyl-1,4,8-triazaspiro4.5deca-1,3-diene
• CAS No: 932339-79-2
• MF: C₂₂H₂₄ClN₃O₂S₂
• MW: 462.027861595154
• CID: 5428568
• Update Time: 2025-08-02

2-(4-chlorophenyl)-3-(ethylsulfanyl)-8-phenylmethanesulfonyl-1,4,8-triazaspiro4.5deca-1,3-diene Chemical and Physical Properties

Names and Identifiers

• 8-benzylsulfonyl-2-(4-chlorophenyl)-3-ethylsulfanyl-1,4,8-triazaspiro[4.5]deca-1,3-diene
• 2-(4-chlorophenyl)-3-(ethylsulfanyl)-8-phenylmethanesulfonyl-1,4,8-triazaspiro4.5deca-1,3-diene

• Inchi： 1S/C22H24ClN3O2S2/c1-2-29-21-20(18-8-10-19(23)11-9-18)24-22(25-21)12-14-26(15-13-22)30(27,28)16-17-6-4-3-5-7-17/h3-11H,2,12-16H2,1H3
• InChI Key： LZAPQLWTJATKNX-UHFFFAOYSA-N
• SMILES： N1C2(CCN(S(CC3=CC=CC=C3)(=O)=O)CC2)N=C(SCC)C=1C1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 2-(4-chlorophenyl)-3-(ethylsulfanyl)-8-phenylmethanesulfonyl-1,4,8-triazaspiro4.5deca-1,3-diene

Recent Advances in the Study of 2-(4-chlorophenyl)-3-(ethylsulfanyl)-8-phenylmethanesulfonyl-1,4,8-triazaspiro[4.5]deca-1,3-diene (CAS: 932339-79-2)

The compound 2-(4-chlorophenyl)-3-(ethylsulfanyl)-8-phenylmethanesulfonyl-1,4,8-triazaspiro[4.5]deca-1,3-diene (CAS: 932339-79-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of this spirocyclic compound as a promising scaffold for drug discovery. Its structural complexity, characterized by the presence of a 1,4,8-triazaspiro[4.5]deca-1,3-diene core, offers multiple sites for chemical modification, enabling the development of derivatives with tailored pharmacological properties. The compound's CAS number, 932339-79-2, has been frequently cited in patent applications and academic publications, underscoring its relevance in contemporary research.

One of the key areas of investigation has been the compound's potential as an inhibitor of specific enzymatic targets. Preliminary in vitro studies have demonstrated its ability to modulate the activity of kinases and other signaling proteins involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 932339-79-2 exhibited nanomolar affinity for a subset of tyrosine kinases, suggesting its utility in targeted cancer therapies.

The synthetic routes to access 932339-79-2 and its analogs have also been a focus of recent research. Advances in catalytic methods, including palladium-catalyzed cross-coupling reactions and asymmetric synthesis, have enabled the efficient production of enantiomerically pure forms of the compound. These developments are critical for structure-activity relationship (SAR) studies, which aim to optimize the compound's pharmacological profile.

In addition to its kinase inhibitory properties, 932339-79-2 has shown promise in the context of neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience revealed that the compound could cross the blood-brain barrier and exhibit neuroprotective effects in models of Parkinson's disease. This finding opens new avenues for the development of therapeutics targeting protein misfolding and aggregation.

Despite these promising results, challenges remain in the clinical translation of 932339-79-2. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound into clinical trials.

In conclusion, 2-(4-chlorophenyl)-3-(ethylsulfanyl)-8-phenylmethanesulfonyl-1,4,8-triazaspiro[4.5]deca-1,3-diene (CAS: 932339-79-2) represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery. Ongoing research continues to uncover its potential, and future studies are expected to further elucidate its mechanisms of action and therapeutic utility.